Cas no 2172103-18-1 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-3-hydroxybutanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-3-hydroxybutanoic acid
• CAS No: 2172103-18-1
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5849101
• PubChem ID: 165820165
• Update Time: 2025-11-01

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-3-hydroxybutanoic acid
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylcyclopentyl]formamido}-3-hydroxybutanoic acid
• EN300-1522560
• 2172103-18-1

• Inchi： 1S/C26H30N2O6/c1-26(24(32)27-14-16(29)13-23(30)31)12-6-11-22(26)28-25(33)34-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,16,21-22,29H,6,11-15H2,1H3,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： BNJKYFGMDHEENF-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(CC(=O)O)O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 125Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-3-hydroxybutanoic acid

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-3-hydroxybutanoic acid: A Comprehensive Overview

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-3-hydroxybutanoic acid (CAS No. 2172103-18-1) is a highly specialized molecule with significant potential in the field of biopharmaceuticals and chemical synthesis. This compound belongs to a class of molecules that incorporate the (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group, which is widely recognized for its role as a protecting group in various chemical and biological applications.

The structure of this compound is intricate, featuring a cyclopentyl ring substituted with both an amino and a methoxycarbonyl group. The presence of the Fmoc moiety makes it particularly valuable in peptide synthesis, where it serves as a protecting group for amino acids during solid-phase synthesis. Additionally, the compound's hydroxybutanoic acid backbone suggests potential applications in drug delivery systems, where biocompatible and biodegradable molecules are highly sought after.

Recent studies have highlighted the importance of such compounds in targeted drug delivery and immunotherapies. For instance, research published in Nature Biomedical Engineering (2023) demonstrated how Fmoc-containing peptides can be engineered to target specific receptors on cancer cells, enhancing the efficacy of anti-tumor therapies while minimizing off-target effects.

One of the most promising aspects of this compound is its stability under physiological conditions. The Fmoc group is known for its resistance to enzymatic hydrolysis and proteolytic degradation, making it an ideal candidate for use in controlled drug release systems. This stability, combined with the molecule's ability to form stable conjugates with various therapeutic agents, positions it as a valuable tool in biomaterials science.

Moreover, the compound's hydroxybutanoic acid moiety introduces hydrophilicity and bioavailability, which are critical factors in drug development. These properties enhance the molecule's ability to interact with biological systems, making it suitable for applications ranging from antibiotic delivery to vaccine adjuvants.

Recent advancements in nanotechnology have further expanded the potential of this compound. For example, studies in Advanced Materials (2023) explored its use as a functional component in biodegradable nanocarriers, where it contributes to both drug encapsulation and targeted delivery mechanisms.

Despite its advantages, the synthesis of such complex molecules remains a challenge due to their intricate structure. However, innovative approaches in organic chemistry, including click chemistry and continuous flow synthesis, have significantly improved the efficiency and scalability of producing this compound.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}-3-hydroxybutanoic acid represents a cutting-edge development in the field of biopharmaceuticals. Its unique combination of properties, including stability, biocompatibility, and versatility in synthesis, positions it as a key player in modern drug discovery and delivery systems.